3-acetamido-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-acetamido-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16N2O5/c1-11(22)20-17-13-4-2-3-5-14(13)26-18(17)19(23)21-12-6-7-15-16(10-12)25-9-8-24-15/h2-7,10H,8-9H2,1H3,(H,20,22)(H,21,23)
• InChI Key: ODECJTFVFIVYSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol
• CAS No.: 888465-07-4

Description

3-acetamido-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H16N2O5 and its molecular weight is 352.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Procedures and Biological Activities

Synthetic Procedures to Access 2-Guanidinobenzazoles of Biological Interest : This review highlights synthetic approaches to 2-guanidinobenzazoles (2GBZs), compounds with notable biological activities, including cytotoxicity and inhibition of cell proliferation via angiogenesis and apoptosis. The synthetic versatility of these compounds, achieved through modifications and functionalization, suggests a similar potential for the synthesis and application of 3-acetamido-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide in therapeutic contexts (Rosales-Hernández et al., 2022).

Antioxidant and Anti-inflammatory Agents

POCl3 Mediated Syntheses, Pharmacological Evaluation and Molecular Docking Studies of Some Novel Benzofused Thiazole Derivatives : This research focuses on the development of benzofused thiazole derivatives evaluated for antioxidant and anti-inflammatory activities. The methodology and results demonstrate the potential of structurally similar compounds for therapeutic use, suggesting a pathway for exploring the applications of this compound in similar contexts (Raut et al., 2020).

Environmental Impact and Behavior

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments : Although not directly related, this review on parabens, which are esters of para-hydroxybenzoic acid used as preservatives, provides insights into the environmental behavior of synthetic compounds. It underscores the importance of studying the degradation, bioaccumulation, and potential ecotoxicological effects of synthetic compounds, including those structurally related to the compound (Haman et al., 2015).

Antimicrobial and Antiviral Agents

Benzothiazole Moieties and Their Derivatives as Antimicrobial and Antiviral Agents : This mini-review highlights the antimicrobial and antiviral capabilities of benzothiazole derivatives. Given the structural complexity and potential reactivity of this compound, similar investigations into its biological activities could uncover new therapeutic or preventive applications against microbial and viral infections (Elamin et al., 2020).